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Compound of Interest

3,5-Dimethylpyrazole-1-
Compound Name: o )
carboxamidine nitrate

Cat. No.: B3415802

Introduction

3,5-Dimethylpyrazole-1-carboxamidine nitrate is a compound of significant interest within
pharmaceutical and materials science research. As a derivative of pyrazole, a robust
heterocyclic scaffold, it holds potential for diverse applications, leveraging the unique chemical
properties of the pyrazole ring and the carboxamidine functional group. The nitrate salt form of
this molecule further influences its solubility, stability, and potential applications, particularly in
energetic materials and as a precursor in complex syntheses.

This technical guide provides an in-depth analysis of the spectroscopic characteristics of 3,5-
dimethylpyrazole-1-carboxamidine nitrate. It is designed for researchers, scientists, and
professionals in drug development who require a thorough understanding of its structural
elucidation through modern analytical techniques. We will delve into the interpretation of its
Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass
Spectrometry (MS) data, offering insights into the experimental choices and the correlation
between spectral features and molecular structure.

Molecular Structure

The foundational step in interpreting spectroscopic data is a clear understanding of the
molecule's structure. 3,5-Dimethylpyrazole-1-carboxamidine nitrate consists of a 3,5-
dimethylpyrazole ring functionalized with a carboxamidine group at the 1-position, present as a
nitrate salt.
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Caption: Molecular structure of 3,5-Dimethylpyrazole-1-carboxamidine Nitrate.

Synthesis Pathway

While specific literature detailing the synthesis of 3,5-dimethylpyrazole-1-carboxamidine
nitrate is not readily available, a plausible and commonly employed synthetic route can be
proposed based on established organic chemistry principles. This involves the guanylation of
3,5-dimethylpyrazole followed by salt formation.
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Proposed Synthesis of 3,5-Dimethylpyrazole-1-carboxamidine Nitrate

Step 1: Guanylation

G,S—Dlmethylpyrazole) Ge.g.,1H—Pyrazo|e-1—carboxamidineD

Guanidinylating Agent

(Free Base)

6,5—Dimethylpyrazole—l—carboxamidine

Step 2: Salt Formation

(Free Base)

6,5—D|methylpyrazole—l—carboxamldmi (Nitric Acid (HNO3))

G,S—Dimethylpyrazole—l—carboxamidine Nitrat9

Proposed ESI-MS Fragmentation of 3,5-Dimethylpyrazole-1-carboxamidine

[C6H10N4 + H]+
m/z = 139

- CH3N2

[C5H8N2 + H]+
m/z = 97
(3,5-Dimethylpyrazole)

- CSH7N2

[CH3N2]+
m/z = 43
(Guanidinium fragment)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3415802?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3415802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

